Cas no 666732-04-3 (Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-)
666732-04-3 structure
Product Name:Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-
CAS No:666732-04-3
MF:C25H19N3O3
MW:409.436665773392
CID:1711980
PubChem ID:23078405
Update Time:2025-04-21
Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]-
- 6,7-Dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]quinoline
- 6,7-Dimethoxy-4-(2-pyridin-3-yl-quinolin-3-yloxy)-quinoline
- DB-414454
- IZHYLRXQXRINPC-UHFFFAOYSA-N
- 666732-04-3
- SCHEMBL3896885
-
- Inchi: 1S/C25H19N3O3/c1-29-22-13-18-20(14-23(22)30-2)27-11-9-21(18)31-24-12-16-6-3-4-8-19(16)28-25(24)17-7-5-10-26-15-17/h3-15H,1-2H3
- InChI Key: IZHYLRXQXRINPC-UHFFFAOYSA-N
- SMILES: O(C1C=CN=C2C=C(C(=CC=12)OC)OC)C1=CC2C=CC=CC=2N=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 409.14264148g/mol
- Monoisotopic Mass: 409.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 66.4Ų
Quinoline, 6,7-dimethoxy-4-[[2-(3-pyridinyl)-3-quinolinyl]oxy]- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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